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Compound of Interest

1-Ethynyl-3-
Compound Name: _
(trifluoromethoxy)benzene

Cat. No.: B1593456

An In-depth Technical Guide for the Safe Handling and Use of 1-Ethynyl-3-
(trifluoromethoxy)benzene

Introduction: Understanding the Compound

1-Ethynyl-3-(trifluoromethoxy)benzene (CAS No. 866683-57-0) is an aromatic organic
compound of increasing interest in pharmaceutical and agrochemical research.[1] Its structure,
featuring a terminal alkyne (ethynyl group) and a trifluoromethoxy substituent on a benzene
ring, makes it a versatile building block in organic synthesis. The trifluoromethoxy group (-
OCF3) is a bioisostere of other functional groups and is known to enhance properties like
metabolic stability and lipophilicity in drug candidates, which can improve their in vivo uptake
and transport.[1][2] The ethynyl group provides a reactive handle for various coupling reactions,
such as “click chemistry," making it valuable for constructing more complex molecules.[3]

However, the very features that make this compound synthetically attractive also necessitate a
rigorous and well-understood set of safety and handling protocols. This guide provides a
comprehensive overview of the known hazards, risk mitigation strategies, and emergency
procedures for 1-Ethynyl-3-(trifluoromethoxy)benzene to ensure its safe use in a research
and development setting.

Section 1: Hazard Identification and Risk
Assessment
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A thorough understanding of a chemical's intrinsic hazards is the foundation of laboratory
safety. While comprehensive toxicological data for 1-Ethynyl-3-(trifluoromethoxy)benzene is
not fully available, its classification under the Globally Harmonized System (GHS) provides a
clear framework for risk assessment.[4][5] The primary hazards are associated with its
flammability and its irritant effects on the skin, eyes, and respiratory system.[4]

GHS Classification

The compound is consistently classified with the following hazards by suppliers.[4][6]

Hazard

Hazard Class Category GHS Pictogram  Signal Word
Statement
H226:
Flammable o
o Category 3 Flammable liquid  Flame Danger[4][6]
Liquids
and vapor
Skin ]
] o H315: Causes Exclamation
Corrosion/Irritatio  Category 2 o Danger[4][6]
skin irritation Mark
n
) H319: Causes )
Serious Eye ) Exclamation
o Category 2A serious eye Danger[4][6]
Damage/Irritation o Mark
irritation
Specific Target
o H335: May )
Organ Toxicity ] Exclamation
) Category 3 cause respiratory Danger[4][6]
(Single L Mark
irritation
Exposure)

Causality of Hazards

o Flammability: As a benzene derivative with a relatively low molecular weight, the compound
has a flash point that classifies it as a Category 3 flammable liquid.[4][7] Its vapors can form
an explosive mixture with air and may travel to an ignition source and flash back.[8]

e [rritation: The aromatic ring and functional groups can interact with biological tissues.
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o Skin & Eye Irritation: Direct contact can lead to irritation, redness, and discomfort.[4][9]
Prolonged or repeated exposure may cause more significant effects.

o Respiratory Irritation: Inhalation of vapors or aerosols can irritate the mucous membranes
and respiratory tract, leading to coughing and discomfort.[4][8]

Risk Assessment Workflow

The following workflow illustrates the logical process from hazard identification to the
implementation of control measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1593456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

